Cas no 358731-91-6 (Dexamethasone-d)
Dexamethasone-d5 is a deuterated compound of dexamethasone Dexamethasone (hexadecadrol) is a glucocorticoid receptor agonist Dexamethasone also significantly decreased the expression of CD11b, CD18, and CD62L on neutrophils and CD11b and CD18 on monocytes Dexamethasone has potential for covid-19 research Conclusion: Dexamethasone inhibits the production of exosomes containing inflammatory mirna-155 in LPS induced macrophage inflammatory response
Dexamethasone-d structure
Dexamethasone-d
358731-91-6
C22H29O5F
392.46106
825650
Dexamethasone-d Properties
Names and Identifiers
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- Dexamethasone-d5
- (8S,9R,10S,11S,13S,14S,16R,17R)-4,6,6-trideuterio-17-(2,2-dideuterio-2-hydroxyacetyl)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-8,11,12,14,15,16-hexahydro-7H-cyclopenta[a]phenanthren-3-one
- DEXAMETHASONE-D3
- Aeroseb-Dex-d5
- Corson-d5
- Cortisumman-d5
- Decacort-d5
- Decaderm-d5
- Decadron-d5
- Decalix-d5
- Dekacort-d5
- Deone-d5
- Dexamethasone-d
- +Expand
-
- UREBDLICKHMUKA-QEPYKOQPSA-N
- InChI=1S/C22H29FO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h6-7,9,12,15-17,24,26,28H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,17+,19+,20+,21+,22+/m1/s1/i4D2,9D,11D2
- C[C@@H]1C[C@H]2[C@@H]3CC([2H])([2H])C4=C([2H])C(=O)C=C[C@]4(C)[C@]3([C@H](C[C@]2(C)[C@]1(C(=O)C([2H])([2H])O)O)O)F
Computed Properties
- 397.23100
- 3
- 5
- 2
- 28
Experimental Properties
- 1.89570
- 94.83000
- 230-232°C
Dexamethasone-d Price
Dexamethasone-d Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:358731-91-6)
TANG SI LEI
15026964105
2881489226@qq.com
Dexamethasone-d Related Literature
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Zhen Liu,Fang Pu,Jinsong Ren,Xiaogang Qu Chem. Commun., 2016,52, 3364-3367
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Asma Sardar,Weiliang Peng,Syed Taj Ud Din,Syed Hamayoun,Shaobo Li Inorg. Chem. Front., 2023,10, 6339-6356
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Rodopi Zouboulaki,Elefteria Psillakis Anal. Methods, 2016,8, 4821-4827
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Valentin Théry,Florian Molton,Selim Sirach,Neven Tillet,Jacques Pécaut,Eder Tomás-Mendivil,David Martin Chem. Sci., 2022,13, 9755-9760
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Lijuan Jiao,Changjiang Yu,Timsy Uppal,Mingming Liu,Yan Li,Yunyou Zhou,Erhong Hao,Xiaoke Hu,M. Graça H. Vicente Org. Biomol. Chem., 2010,8, 2517-2519
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Qing-Yan Wu,Gui-Zhen Ao Org. Chem. Front., 2018,5, 2061-2064
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Emil A. Klahn,Andreas M. Thiel,Rasmus B. Degn,Iurii Kibalin,Arsen Gukassov,Claire Wilson,Angelos B. Canaj,Mark Murrie,Jacob Overgaard Dalton Trans., 2021,50, 14207-14215
358731-91-6 (Dexamethasone-d) Related Products
- 124-94-7(triamcinolone)
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- 2135-17-3(flumethasone)
- 50-02-2(Dexamethasone)
- 426-13-1(11b,17a-dihydroxy-9-fluoro-6-methyl-1,4-pregnadiene-3,20-dione)
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:358731-91-6)Dexamethasone-d
99%
1mg
815.0